Cas no 849415-41-4 (3-(bromomethyl)-1,2,5-oxadiazole)

3-(bromomethyl)-1,2,5-oxadiazole structure
849415-41-4 structure
Product Name:3-(bromomethyl)-1,2,5-oxadiazole
CAS No:849415-41-4
MF:C3H3BrN2O
MW:162.972719430923
MDL:MFCD23704083
CID:1834821
PubChem ID:59217410
Update Time:2025-04-21

3-(bromomethyl)-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-1,2,5-oxadiazole
    • EN300-817788
    • CS-0078975
    • SCHEMBL13090829
    • D73995
    • 849415-41-4
    • MDL: MFCD23704083
    • Inchi: 1S/C3H3BrN2O/c4-1-3-2-5-7-6-3/h2H,1H2
    • InChI Key: ZLSXOKCLGJHIKN-UHFFFAOYSA-N
    • SMILES: BrCC1C=NON=1

Computed Properties

  • Exact Mass: 161.94288g/mol
  • Monoisotopic Mass: 161.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 60.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.9Ų

3-(bromomethyl)-1,2,5-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AX23332-10g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
10g
$4820.00 2024-04-19
1PlusChem
1P01DTB8-50mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
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$354.00 2024-04-21
1PlusChem
1P01DTB8-100mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
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$515.00 2024-04-21
1PlusChem
1P01DTB8-250mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
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$710.00 2024-04-21
1PlusChem
1P01DTB8-500mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
500mg
$1081.00 2024-04-21
1PlusChem
1P01DTB8-1g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
1g
$1369.00 2024-04-21
1PlusChem
1P01DTB8-2.5g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
2.5g
$2622.00 2024-04-21
1PlusChem
1P01DTB8-5g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
5g
$3851.00 2024-04-21
1PlusChem
1P01DTB8-10g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
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$5680.00 2024-04-21
A2B Chem LLC
AX23332-50mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
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